Cas no 41003-94-5 (diethyl (isocyanomethyl)phosphonate)

• Product Name: diethyl (isocyanomethyl)phosphonate
• CAS No: 41003-94-5
• MF: C₆H₁₂NO₃P
• MW: 177.138142585754
• MDL: MFCD00042951
• CID: 825819
• PubChem ID: 2734699
• Update Time: 2025-05-19

diethyl (isocyanomethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• DIETHYL ISOCYANOMETHYLPHOSPHONATE
• 1-[ethoxy(isocyanomethyl)phosphoryl]oxyethane
• Diethyl (Isocyanomethyl)phosphonate
• DIETHYL ISOCYANOMETHYLPHOSPHON
• Isocyanomethylphosphonic acid diethyl ester
• GS-0351
• DIETHylisoCYANOMETHYLPHOSPHONATE
• AKOS015913059
• ICURVXBGGDVHDT-UHFFFAOYSA-N
• EN300-343415
• DTXSID80370450
• 41003-94-5
• Isocyanomethylphosphononic acid diethyl ester
• MFCD00042951
• AKOS024370872
• InChI=1/C6H12NO3P/c1-4-9-11(8,6-7-3)10-5-2/h4-6H2,1-2H
• diethyl(isocyanomethyl)phosphonate
• DB-254445
• SY129334
• SCHEMBL970388
• SCHEMBL9320764
• F91917
• diethyl (isocyanomethyl)phosphonate

• MDL： MFCD00042951
• Inchi： 1S/C6H12NO3P/c1-4-9-11(8,6-7-3)10-5-2/h4-6H2,1-2H3
• InChI Key： ICURVXBGGDVHDT-UHFFFAOYSA-N
• SMILES： P(C[N+]#[C-])(=O)(OCC)OCC

Computed Properties

• Exact Mass: 177.05500
• Monoisotopic Mass: 177.05548024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.105 g/mL at 25 °C(lit.)
• Boiling Point: 84-87 °C/0.1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.433(lit.)
• PSA: 45.34000
• LogP: 1.36000
• Solubility: Not available

diethyl (isocyanomethyl)phosphonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：8-9
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on diethyl (isocyanomethyl)phosphonate

Professional Introduction to Diethyl (Isocyanomethyl)Phosphonate (CAS No. 41003-94-5)

Diethyl (isocyanomethyl)phosphonate is a specialized organophosphorus compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications. With the CAS number 41003-94-5, this compound is widely recognized for its role in synthesizing various functional materials and intermediates. Its unique structural properties, characterized by the presence of an isocyanomethyl group and a phosphonate moiety, make it a valuable building block in organic synthesis and material science.

The compound’s molecular structure, consisting of a phosphorus atom double-bonded to a carbon atom and further connected to an ethyl group, as well as an isocyanomethyl group, contributes to its reactivity and utility in multiple chemical transformations. This reactivity has been leveraged in the development of novel polymers, agrochemicals, and pharmaceuticals. Recent studies have highlighted its potential in the synthesis of advanced materials with tailored properties, such as shape-memory polymers and self-healing coatings.

In the realm of pharmaceutical research, Diethyl (isocyanomethyl)phosphonate has been explored as a precursor in the development of new drug candidates. Its ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, facilitating the creation of complex molecular architectures. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and anticancer properties. The phosphonate group, in particular, is known for its stability and ability to form coordination complexes with metal ions, which has implications for drug delivery systems.

The compound’s applications extend beyond pharmaceuticals into the agricultural sector. In agrochemicals, it serves as an intermediate in the production of herbicides and fungicides. The isocyanomethyl group’s reactivity enables the formation of urea derivatives, which are crucial components in many modern pesticides. These derivatives exhibit enhanced efficacy against a broad spectrum of pests while maintaining environmental safety profiles.

From a synthetic chemistry perspective, Diethyl (isocyanomethyl)phosphonate offers a unique platform for exploring new reaction pathways and methodologies. Its incorporation into multi-step syntheses has led to innovative approaches in constructing complex organic molecules. For example, recent advances in catalytic systems have enabled more efficient transformations involving this compound, reducing reaction times and improving yields. Such developments are particularly relevant in industrial settings where cost-effectiveness and scalability are paramount.

The compound’s role in material science is equally noteworthy. Researchers have demonstrated its utility in creating novel polymers with exceptional mechanical properties. The phosphonate group enhances thermal stability and hydrolytic resistance, making these polymers suitable for high-performance applications such as aerospace components and electronic devices. Additionally, the isocyanomethyl functionality allows for cross-linking reactions that yield networks with tailored porosity and permeability, which are advantageous in separation technologies and gas storage applications.

In conclusion, Diethyl (isocyanomethyl)phosphonate (CAS No. 41003-94-5) represents a cornerstone compound in modern chemical research. Its broad applicability across pharmaceuticals, agrochemicals, and material science underscores its importance as a synthetic intermediate. As research continues to uncover new methodologies and applications, this compound will undoubtedly remain at the forefront of innovation in the chemical industry.